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Compound of Interest

Compound Name: Bandrowski's base

Cat. No.: B1216380

An In-depth Technical Guide to Bandrowski's
Base

This guide provides comprehensive information on Bandrowski's base, a trimeric derivative of
p-phenylenediamine (PPD), for researchers, scientists, and professionals in drug development.
It covers its chemical identity, physical properties, and a protocol for its synthesis.

Chemical and Physical Properties

Bandrowski's base is a compound of interest due to its formation during the oxidative process
of hair dyeing, which involves p-phenylenediamine.[1] It is recognized as a potent mutagen and
a potential carcinogen.[2][3]
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Property Value

CAS Number 20048-27-5[4][5][6][7]

Molecular Formula CisH1sNs[4][5][6][7]1[8][9]

Molecular Weight 318.38 g/mol [5][6][8]

Appearance Dark brown or yellow crystalline powder[4][8]

3,6-bis[(4-aminophenyl)imino]cyclohexa-1,4-
IUPAC Name ) o
diene-1,4-diamine[8]

Purity 95% - 97%[8][9]

Synthesis of Bandrowski's Base

The formation of Bandrowski's base is dependent on factors such as alkaline pH, the initial
concentration of PPD, and the concentration of hydrogen peroxide.[7] An alkaline environment
with a pH greater than 9.0 promotes its formation.[1]

Experimental Protocol:

The following method for the synthesis of Bandrowski's Base is described by Ritter and
Schmitz.[7]

Dissolve p-phenylenediamine (PPD): Dissolve 5 grams of PPD in 375 mL of water.

Adjust pH: Add 1.5 mL of 28% ammonium hydroxide to the solution to adjust the pH to 9.5.

Initiate Oxidation: Add 62.5 mL of 3% hydrogen peroxide to the solution.

Incubation: Keep the solution at room temperature for 24 hours to allow for the formation of

Bandrowski's base.[7]

Formation Pathway

Bandrowski's base is formed through the self-coupling of p-phenylenediamine in the presence
of an oxidizing agent under alkaline conditions.[10] The reactive intermediate of PPD, p-
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benzoquinonediimine (p-BQDI), can undergo self-coupling to form dimers and trimers, with
Bandrowski's base being a commonly observed trimer.[11]
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Formation of Bandrowski's Base from p-Phenylenediamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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